Cas no 371764-24-8 ([1,1'-Biphenyl]-3-carboxaldehyde, 6-fluoro-2'-methyl-)

• Product Name: [1,1'-Biphenyl]-3-carboxaldehyde, 6-fluoro-2'-methyl-
• CAS No: 371764-24-8
• MF: C₁₄H₁₁FO
• MW: 214.234947443008
• MDL: MFCD09055089
• CID: 3952704
• PubChem ID: 61025683
• Update Time: 2025-04-22

[1,1'-Biphenyl]-3-carboxaldehyde, 6-fluoro-2'-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxaldehyde, 6-fluoro-2'-methyl-
• starbld0028974
• 4-fluoro-3-(2-methylphenyl)benzaldehyde
• 371764-24-8
• 6-Fluoro-2'-methyl-[1,1'-biphenyl]-3-carbaldehyde
• A1-57957
• 6-Fluoro-2'-methyl[1,1'-biphenyl]-3-carbaldehyde

• MDL： MFCD09055089
• Inchi： 1S/C14H11FO/c1-10-4-2-3-5-12(10)13-8-11(9-16)6-7-14(13)15/h2-9H,1H3
• InChI Key： RFGRSTDOMFBWKN-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2C)=C(F)C=CC(C=O)=C1

Computed Properties

• Exact Mass: 214.079393132Da
• Monoisotopic Mass: 214.079393132Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų